Cas no 2172496-99-8 (5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid
• CAS No: 2172496-99-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5568173
• PubChem ID: 165595910
• Update Time: 2025-06-22

5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629545
• 2172496-99-8
• 5-oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid
• 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid

• Inchi： 1S/C11H18O4/c1-6(2)8-5-11(7(3)4,10(13)14)15-9(8)12/h6-8H,5H2,1-4H3,(H,13,14)
• InChI Key： SMXFNBLNAHNXLB-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C)CC1(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid

5-Oxo-2,4-Bis(propan-2-yl)oxolane-2-Carboxylic Acid: A Comprehensive Overview

The compound 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid, identified by the CAS number NO. 2172496-99-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a five-membered ring system with ketone and carboxylic acid functionalities. The presence of two isopropyl groups at positions 2 and 4 of the oxolane ring adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents and advanced materials. Researchers have focused on its ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures with tailored properties. For instance, its ketone group can undergo a range of transformations, including reductions, oxidations, and condensations, making it a valuable intermediate in drug discovery processes.

The synthesis of 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid has been optimized through innovative methodologies that enhance yield and purity. One notable approach involves the use of catalytic asymmetric synthesis techniques, which not only streamline the production process but also ensure high enantiomeric excess—a critical factor in pharmaceutical applications where stereochemistry plays a pivotal role.

In terms of applications, this compound has shown promise in the development of biodegradable polymers and eco-friendly materials. Its carboxylic acid functionality can be exploited to form ester linkages, which are essential in polymer chemistry for creating sustainable materials with tunable degradability profiles. Furthermore, its ability to participate in click chemistry reactions has opened new avenues for constructing supramolecular assemblies with potential applications in drug delivery systems.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the electronic properties and reactivity patterns of this compound. Quantum mechanical calculations have revealed insights into its molecular orbitals and electronic transitions, which are crucial for predicting its behavior in various chemical environments. These findings have been instrumental in designing more efficient synthetic pathways and optimizing reaction conditions.

The integration of experimental and computational approaches has further enhanced our understanding of the biological activity of 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid. Preclinical studies suggest that it exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions targeting chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in vitro models, providing a foundation for future translational research.

In conclusion, 5-Oxo-2,4-bis(propan-2-yl)oxolane-2-carboxylic acid stands out as a multifaceted compound with diverse applications across organic synthesis, materials science, and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in these fields. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in advancing scientific discovery and technological innovation.